N-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]methanesulfonamide

• IUPAC Name: N-(2-methoxy-5-pyrrolidin-1-ylsulfonylphenyl)methanesulfonamide
• InChI: InChI=1S/C12H18N2O5S2/c1-19-12-6-5-10(9-11(12)13-20(2,15)16)21(17,18)14-7-3-4-8-14/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key: DYMOJOUWRIFXQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)NS(=O)(=O)C
• Molecular Formula: C12H18N2O5S2
• Molecular Weight: 334.4 g/mol

Description

N-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]methanesulfonamide, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP is a sulfonamide derivative that was first synthesized in 1977 by Zoltan Gregus and colleagues at the Hungarian Academy of Sciences. Since then, MPTP has been used in a variety of research applications, including studies on Parkinson's disease, neurotoxicity, and drug metabolism.

Mechanism of Action

MPTP is metabolized in the brain to form MPP+, a highly toxic compound that selectively targets dopaminergic neurons in the substantia nigra. MPP+ enters dopaminergic neurons via the dopamine transporter and inhibits mitochondrial respiration, leading to cell death. The selective toxicity of MPP+ for dopaminergic neurons makes MPTP a valuable tool for studying the mechanisms underlying Parkinson's disease.
Biochemical and Physiological Effects:
MPTP has been shown to cause a range of biochemical and physiological effects in animal models. These include the selective destruction of dopaminergic neurons in the substantia nigra, the depletion of dopamine levels in the striatum, and the development of motor deficits similar to those seen in Parkinson's disease. MPTP has also been shown to induce oxidative stress and inflammation in the brain, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPTP for laboratory experiments is its selective toxicity for dopaminergic neurons in the substantia nigra. This makes it a valuable tool for studying the pathophysiology of Parkinson's disease and developing new treatments for the condition. However, MPTP also has some limitations, including its high toxicity and the potential for off-target effects. Careful dosing and administration protocols are required to ensure that MPTP is used safely and effectively in laboratory experiments.

Future Directions

There are several future directions for research on MPTP. One area of interest is the development of new treatments for Parkinson's disease based on the mechanisms underlying MPTP-induced neurotoxicity. Another area of interest is the use of MPTP as a tool for studying the effects of environmental toxins on the brain. Finally, there is ongoing research into the potential use of MPTP as a model for other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.

Synthesis Methods

MPTP can be synthesized using a multi-step process involving the reaction of 2-methoxy-5-nitrobenzenesulfonamide with pyrrolidine to form a nitroso intermediate, followed by reduction with sodium borohydride to yield the final product. The synthesis of MPTP is relatively straightforward and can be performed on a small scale in a laboratory setting.

Scientific Research Applications

MPTP has been used extensively in scientific research, particularly in studies on Parkinson's disease. MPTP is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, leading to symptoms similar to those seen in Parkinson's disease. This has made MPTP a valuable tool for studying the pathophysiology of Parkinson's disease and developing new treatments for the condition.